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Compound of Interest

Compound Name: Diphenylacetyl chloride

Cat. No.: B195547 Get Quote

Essential Safety and Handling Guide for
Diphenylacetyl Chloride
This guide provides crucial safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Diphenylacetyl
chloride. It is intended for laboratory professionals engaged in research and drug development

to ensure safe and compliant use of this chemical.

Diphenylacetyl chloride is a corrosive solid that can cause severe skin burns and eye

damage.[1][2][3] It is also a lachrymator, meaning it can irritate the eyes and cause tearing, and

may lead to respiratory irritation.[1][2][3][4] The compound is sensitive to moisture and will react

with water, potentially releasing irritating and toxic gases such as hydrogen chloride.[1][5]

Chemical and Physical Properties
The following table summarizes key quantitative data for Diphenylacetyl chloride.
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Property Value

Molecular Formula C₁₄H₁₁ClO

Molecular Weight 230.69 g/mol

Appearance Light yellow powder/solid

Melting Point 49-53 °C (120-127 °F)

Boiling Point 175-176 °C (347-349 °F) at 17 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

UN Number UN3261

Hazard Class 8 (Corrosive)

[Sources:[1][2][3]]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE plan is mandatory when handling Diphenylacetyl chloride to prevent

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL00171&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Diphenylacetyl-chloride
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00171~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:00:47~~Diphenylacetyl%20chloride~~
https://www.benchchem.com/product/b195547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye & Face Protection

Wear chemical splash goggles that conform to

OSHA's 29 CFR 1910.133 or European

Standard EN166.[1] For operations with a higher

risk of splashing, a full face shield should be

worn over the goggles.[6]

Hand Protection

Compatible, chemical-resistant gloves are

required.[7] Given the corrosive nature, butyl or

neoprene gloves are recommended over

standard nitrile or latex for direct handling.

Always inspect gloves for tears or holes before

use and wash hands after removal.[8]

Body Protection

Wear a flame-retardant lab coat. For procedures

involving larger quantities or significant splash

risk, a chemical-resistant apron or disposable

coveralls (e.g., Tyvek) are recommended.[1][9]

All clothing should be clean and fit properly.[10]

Respiratory Protection

All handling must be performed inside a certified

chemical fume hood to prevent inhalation of

dust or vapors.[1][3][7] If work outside a fume

hood is unavoidable or in case of a large spill, a

NIOSH-approved respirator with appropriate

cartridges is necessary.[7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety.

1. Preparation and Engineering Controls

Location: Designate a specific area for handling Diphenylacetyl chloride within a certified

chemical fume hood.[1][7]

Safety Equipment: Confirm that a safety shower and an eyewash station are unobstructed

and located close to the workstation.[1][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL00171&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.quora.com/What-are-personal-protective-equipment-requirements-for-handling-hazardous-chemicals-during-production
https://www.chemtrack.org/MSDSSG/Trf/sge/sge82-66-6.html
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.fishersci.com/store/msds?partNumber=AAL00171&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/113760-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL00171&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00171~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:00:47~~Diphenylacetyl%20chloride~~
https://www.chemtrack.org/MSDSSG/Trf/sge/sge82-66-6.html
https://www.chemtrack.org/MSDSSG/Trf/sge/sge82-66-6.html
https://www.benchchem.com/product/b195547?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL00171&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemtrack.org/MSDSSG/Trf/sge/sge82-66-6.html
https://www.fishersci.com/store/msds?partNumber=AAL00171&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00171~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2004:00:47~~Diphenylacetyl%20chloride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environment: The chemical is moisture-sensitive.[1][3] Ensure the handling area is dry and

that all glassware and equipment are free of moisture.

Gather Materials: Have all necessary equipment, reagents, and waste containers prepared

and placed inside the fume hood before starting work to minimize movement in and out of

the containment area.

2. Weighing and Transfer

Avoid Dust: Handle the solid carefully to avoid creating dust.[1]

Container: Keep the primary container tightly closed when not in use.[3]

Transfer: Use a spatula or other appropriate tool to transfer the solid. If transferring to a

reaction vessel, do so slowly and carefully.

3. Post-Handling and Storage

Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent (e.g., isopropanol), followed by a soap and water wash.

Storage: Store Diphenylacetyl chloride in a tightly sealed container in a dry, cool, well-

ventilated area designated for corrosive materials.[1][3] It is incompatible with strong bases

and oxidizing agents.[1]

Emergency Response and Disposal
Immediate and correct response to emergencies is vital. The following workflow outlines the

procedure for a chemical spill.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Finalization

Spill Occurs

Alert personnel and evacuate immediate area

Assess spill size and potential hazard

Don appropriate PPE (respirator, gloves, goggles, protective clothing)

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Carefully sweep solid into a labeled hazardous waste container. Avoid creating dust.

Decontaminate the spill area with a suitable solvent, followed by soap and water

Place all contaminated materials (absorbent, PPE) into the waste container

Seal and label the hazardous waste container for disposal

Report the incident to the lab supervisor or EHS

Click to download full resolution via product page

Caption: Workflow for handling a Diphenylacetyl chloride spill.
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First-Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[3]

Skin Contact: Remove all contaminated clothing at once. Wash the affected area with soap

and plenty of water. Call a physician immediately.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person and seek immediate medical attention.[1][3]

Disposal Plan
Waste Generation: All materials contaminated with Diphenylacetyl chloride, including

excess reagent, contaminated absorbent materials, and disposable PPE, must be treated as

hazardous waste.[1]

Containerization: Collect waste in a designated, clearly labeled, and sealed container that is

compatible with corrosive materials.[11]

Disposal Protocol: Chemical waste must be disposed of through a licensed hazardous waste

disposal company, following all local, regional, and national regulations.[1][11] Do not

dispose of it down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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